molecular formula C10H21N3O B8373533 1-Isopropyl-4-(methylamino)piperidine-4-carboxamide

1-Isopropyl-4-(methylamino)piperidine-4-carboxamide

Cat. No. B8373533
M. Wt: 199.29 g/mol
InChI Key: SGDQSDICGQJAEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-Isopropyl-4-(methylamino)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C10H21N3O and its molecular weight is 199.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-Isopropyl-4-(methylamino)piperidine-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-Isopropyl-4-(methylamino)piperidine-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-Isopropyl-4-(methylamino)piperidine-4-carboxamide

Molecular Formula

C10H21N3O

Molecular Weight

199.29 g/mol

IUPAC Name

4-(methylamino)-1-propan-2-ylpiperidine-4-carboxamide

InChI

InChI=1S/C10H21N3O/c1-8(2)13-6-4-10(12-3,5-7-13)9(11)14/h8,12H,4-7H2,1-3H3,(H2,11,14)

InChI Key

SGDQSDICGQJAEN-UHFFFAOYSA-N

Canonical SMILES

CC(C)N1CCC(CC1)(C(=O)N)NC

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-(methylamino)piperidine-4-carboxamide (250 mg, 1.59 mmol), potassium carbonate (264 mg, 1.91 mmol) and 2-bromopropane (0.179 ml, 1.91 mmol) in acetonitrile (10 ml) were heated at reflux for 1.5 hours. The mixture was cooled, filtered and concentrated under reduced pressure. The residues were purified by column chromatography on silica eluting with ammonia in methanol/dichloromethane (90/10) to give 1-isopropyl-4-(methylamino)piperidine-4-carboxamide (153 mg, 48%) as a white solid. 1H NMR Spectrum: (DMSO-d6) 0.92 (d, 6H); 1.45 (m, 2H); 1.77 (m, 2H); 1.86 (s, 1H); 2.06 (s, 3H); 2.38 (m, 4H); 2.59 (m, 1H); 6.82 (s, 1H); 7.15 (s, 1H).
Quantity
250 mg
Type
reactant
Reaction Step One
Quantity
264 mg
Type
reactant
Reaction Step One
Quantity
0.179 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One

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